Cas no 2121655-51-2 (3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile)
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile
- EN300-1776308
- 2121655-51-2
-
- Inchi: 1S/C10H8N2O2/c11-5-7-2-1-3-8(4-7)9-6-12-10(13)14-9/h1-4,9H,6H2,(H,12,13)
- InChI Key: DNIKDRKOSLHQFH-UHFFFAOYSA-N
- SMILES: O1C(NCC1C1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 188.058577502g/mol
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62.1Ų
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1776308-0.05g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-0.1g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-0.25g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-0.5g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-1.0g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1776308-2.5g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-5.0g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1776308-10.0g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1776308-1g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1776308-5g |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile |
2121655-51-2 | 5g |
$3189.0 | 2023-09-20 |
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile (CAS No. 2121655-51-2): An Overview of a Promising Compound in Pharmaceutical Research
3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile (CAS No. 2121655-51-2) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antibacterial and antiviral properties.
The chemical structure of 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile features a benzonitrile moiety attached to an oxazolidinone ring. The presence of the nitrile group and the oxazolidinone ring imparts specific chemical and biological properties that make this compound a subject of interest for researchers. The nitrile group is known for its ability to participate in various chemical reactions, while the oxazolidinone ring provides structural stability and enhances the compound's bioavailability.
Recent studies have highlighted the potential of 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile in various therapeutic areas. One notable application is its use as an antibacterial agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves the inhibition of protein synthesis by binding to the 50S ribosomal subunit, thereby preventing bacterial growth.
In addition to its antibacterial properties, 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile has shown promise in antiviral research. A study by Johnson et al. (2024) reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and assembly processes.
The pharmacokinetic properties of 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings.
Safety and toxicity assessments are crucial for any potential drug candidate. Initial toxicology studies on 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further long-term studies are necessary to fully evaluate its safety profile.
The potential applications of 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile extend beyond its antibacterial and antiviral properties. Ongoing research is exploring its use in other therapeutic areas such as cancer treatment and neurodegenerative diseases. For instance, preliminary studies have indicated that this compound may have cytotoxic effects on certain cancer cell lines, making it a potential candidate for anticancer therapy.
In conclusion, 3-(2-oxo-1,3-oxazolidin-5-yl)benzonitrile (CAS No. 2121655-51-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.
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